Cas no 735274-92-7 (trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735274-92-7
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• CID: 869775
• PubChem ID: 24722534
• Update Time: 2025-04-19

trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• trans-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• trans-2-[2-(2-broMophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• trans-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• 735274-92-7
• MFCD01311372
• rel-(1R,2S)-2-[2-(2-Bromophenyl)-2-oxoethyl]cyclohexanecarboxylic acid
• TRANS-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• DTXSID001155020
• (1R,2S)-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• AKOS016017447

• MDL： MFCD01311372
• Inchi： 1S/C15H17BrO3/c16-13-8-4-3-7-12(13)14(17)9-10-5-1-2-6-11(10)15(18)19/h3-4,7-8,10-11H,1-2,5-6,9H2,(H,18,19)/t10-,11+/m0/s1
• InChI Key： GBKPVVHPQQKNTI-WDEREUQCSA-N
• SMILES： BrC1C=CC=CC=1C(C[C@@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 324.03611g/mol
• Monoisotopic Mass: 324.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų